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Compound of Interest

2-Methyl-5-propoxyphenylboronic

Compound Name:

acid
CAS No.: 1451391-64-2
Cat. No.: B3241095

Get Quote

Introduction

2-Methyl-5-propoxyphenylboronic acid (CAS: 1451391-64-2) is a specialized organoboron
building block used primarily in the synthesis of sterically congested biaryl scaffolds. These
motifs are ubiquitous in medicinal chemistry, particularly in the development of kinase
inhibitors, AT1 receptor antagonists, and liquid crystal materials.

Compound Profile
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Property Specification

Chemical Name 2-Methyl-5-propoxyphenylboronic acid

CAS Number 1451391-64-2

Molecular Formula C10H15BOs3

Molecular Weight 194.04 g/mol

Structure (?rtho—methyl, meta-propoxy substituted phenyl
ring

Key Reactivity Suzuki-Miyaura Cross-Coupling

The Synthetic Challenge

Successfully utilizing this reagent requires navigating two competing structural factors:

» Steric Hindrance (The 2-Methyl Group): The ortho-methyl group imposes significant steric
bulk near the boron center. This retards the transmetallation step of the catalytic cycle, often
requiring electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) to facilitate the
reaction.

» Electronic Activation vs. Instability (The 5-Propoxy Group): The propoxy group is a strong
electron-donating group (EDG). While this increases the nucleophilicity of the aryl ring, it also
renders the C-B bond susceptible to protodeboronation (hydrolysis of the C-B bond to C-H),
especially under harsh basic conditions or prolonged heating.

Mechanistic Insights & Strategy

To maximize yield, the reaction conditions must accelerate the cross-coupling cycle while
suppressing the protodeboronation side pathway.

The Suzuki-Miyaura Catalytic Cycle

The standard cycle involves Oxidative Addition, Transmetallation, and Reductive Elimination.[1]
[2] For this specific substrate, Transmetallation is the rate-determining step (RDS) due to the
ortho-methyl steric clash.
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Figure 1: Catalytic cycle highlighting the critical Transmetallation step where steric hindrance
from the 2-methyl group can stall the reaction, leading to protodeboronation.

Experimental Protocols
Protocol A: High-Efficiency Coupling (Recommended)

Applicability: Best for sterically hindered halides, heteroaryl chlorides, or valuable substrates.
Uses Buchwald-type precatalysts to overcome steric barriers.

Reagents:

e Boronic Acid: 2-Methyl-5-propoxyphenylboronic acid (1.2 — 1.5 equiv)

Halide Partner: Aryl/Heteroaryl Bromide or Chloride (1.0 equiv)

Catalyst: XPhos Pd G2 or SPhos Pd G2 (2-5 mol%)

o Why: These precatalysts generate monoligated Pd(0) species that are highly active and
bulky enough to accommodate the ortho-methyl group.

Base: Potassium Phosphate Tribasic (KsPOa), 0.5 M in water (2.0 — 3.0 equiv)

o Why: K3POa is milder than hydroxides/alkoxides, reducing the risk of protodeboronation.

Solvent: THF or 1,4-Dioxane (deoxygenated)

Procedure:

Charge: In a reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol),
boronic acid (1.3 mmol, 252 mg), and Catalyst (0.02 mmol).

Inert: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

Solvent: Add deoxygenated THF (4 mL) and 0.5 M ag. KsPOa (4 mL) via syringe.

Reaction: Heat the mixture to 60°C (for bromides) or 80°C (for chlorides) for 2—12 hours.
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o Note: Monitor by LC-MS. If the reaction stalls, raise temperature to 100°C, but watch for
deboronation (Peak M-B(OH)2 + H).

o Workup: Cool to RT. Dilute with Ethyl Acetate (20 mL) and wash with water (10 mL) and
brine (10 mL). Dry over NazSOu4, filter, and concentrate.

Protocol B: Standard Robust Coupling (Cost-Effective)

Applicability: Suitable for simple aryl bromides or iodides where cost is a factor and steric
crowding on the halide is minimal.

Reagents:

o Catalyst: Pd(dppf)Clz-:CH2Cl2 (5 mol%)

o Base: Potassium Carbonate (K2COs3) (2.0 equiv)[3]
e Solvent: Toluene / Ethanol / Water (4:1:1 ratio)

Procedure:

Combine aryl halide (1.0 equiv) and boronic acid (1.2 equiv) in a round-bottom flask.

e Add K2COs (2.0 equiv).[3]

e Add solvent mixture (Toluene/EtOH/H20) to reach a concentration of ~0.1 M.

e Degas the solution by bubbling Nitrogen for 10-15 minutes (Critical to prevent
homocoupling).

e Add Pd(dppf)Clz:CH2Cl2 (5 mol%).

o Reflux (approx. 90-100°C) for 4—16 hours under Nitrogen.

Filtration: Filter through a pad of Celite® to remove Palladium black before extraction.

Analytical Data & QC
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When synthesizing biaryls with this reagent, specific impurities are common. Use the table
below to interpret LC-MS/HPLC data.

Component Origin Identification (Approx.)

Product (Biaryl) Desired Reaction M+H (Target Mass)

MW = 150.22 (1-methyl-4-
Protodeboronated Byproduct Side Rxn (Hydrolysis) propoxybenzene). Look for a

non-polar peak.

MW = 354.4 (Symmetric

Homocoupled Boronic Acid Oxidative Side Rxn ) i ]
Biaryl). Occurs if Oz is present.

Aryl Halide (SM) Incomplete Rxn Unreacted Starting Material
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Figure 2: Step-by-step workflow for the synthesis and purification of biaryl compounds.
Troubleshooting Guide
Issue 1: Low Conversion / Starting Material Remaining
o Cause: The ortho-methyl group is preventing transmetallation.

o Solution: Switch to Protocol A. The SPhos or XPhos ligand creates a "pocket” that facilitates
the coupling of hindered substrates. Alternatively, add 10-20% water to the solvent system if
using anhydrous conditions; water is essential for the boronate activation step.

Issue 2: High Levels of Protodeboronation (1-methyl-4-propoxybenzene formed)

o Cause: Reaction temperature too high or base too strong (e.g., NaOH, KOtBu).
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Solution:
o Lower temperature to 60°C.
o Switch base to KsPOa4 or even KF.

o Use anhydrous conditions (Protocol A with anhydrous THF) and use CsF (Cesium
Fluoride) as the activator instead of aqueous base.

Issue 3: Palladium Black Precipitation

Cause: Catalyst decomposition due to instability or lack of phosphine ligand excess.

Solution: Ensure thorough degassing. If using Pd(PPhs)a, it is often inferior for this substrate;
switch to Pd(dppf)Clz or Buchwald precatalysts which are more thermally stable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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